Cas no 197381-49-0 (1-Naphthalenecarboxylicacid, 1-amino-1,2,3,4-tetrahydro-, (1R)-)

• Product Name: 1-Naphthalenecarboxylicacid, 1-amino-1,2,3,4-tetrahydro-, (1R)-
• CAS No: 197381-49-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD01712308
• CID: 117122
• PubChem ID: 36689916
• Update Time: 2025-11-01

1-Naphthalenecarboxylicacid, 1-amino-1,2,3,4-tetrahydro-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid, 1-amino-1,2,3,4-tetrahydro-, (1R)-
• (1R)-1-amino-3,4-dihydro-2H-naphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylicacid,1-amino-1,2,3,4-tetrahydro-,(R)-(9CI)
• AB33352
• 1-Naphthalenecarboxylic acid, 1-amino-1,2,3,4-tetrahydro-, (1R)-
• (R)-1-amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• 197381-49-0
• (R)-1-AMINO-1,2,3,4-TETRAHYDRO-NAPHTHALENE-1-CARBOXYLIC ACID
• (1R)-1-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
• DTXSID50653202

• MDL： MFCD01712308
• Inchi： 1S/C11H13NO2/c12-11(10(13)14)7-3-5-8-4-1-2-6-9(8)11/h1-2,4,6H,3,5,7,12H2,(H,13,14)/t11-/m1/s1
• InChI Key： WIYFEDPFIIDANF-LLVKDONJSA-N
• SMILES： OC([C@@]1(C2C=CC=CC=2CCC1)N)=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32
• LogP: 1.96180

Additional information on 1-Naphthalenecarboxylicacid, 1-amino-1,2,3,4-tetrahydro-, (1R)-

1-Naphthalenecarboxylic acid, 1-amino-1,2,3,4-tetrahydro-, (1R)- (CAS No. 197381-49-0): A Comprehensive Overview in Modern Chemical Biology

The compound 1-Naphthalenecarboxylic acid, 1-amino-1,2,3,4-tetrahydro-, (1R)-, identified by its CAS number CAS No. 197381-49-0, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This enantiomerically pure compound has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular recognition. The presence of both an amino group and a carboxylic acid moiety in a tetrahydronaphthalene core makes it a versatile scaffold for the development of novel bioactive molecules.

In recent years, the field of chiral chemistry has seen remarkable advancements, particularly in the design and synthesis of enantiomerically pure compounds. The (1R)-configuration of this molecule is particularly noteworthy, as it allows for precise interactions with biological targets that are often highly stereospecific. This has opened up new avenues for the development of drugs that can selectively modulate biological pathways without unintended side effects.

The structural motif of 1-Naphthalenecarboxylic acid, 1-amino-1,2,3,4-tetrahydro-, (1R)- is reminiscent of several natural products and pharmacologically active compounds. The tetrahydronaphthalene ring system provides a rigid yet flexible framework that can be easily modified to introduce various functional groups. This adaptability has made it a valuable building block in synthetic organic chemistry and medicinal chemistry.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of more complex molecules. For instance, researchers have explored its use in the preparation of non-proteinogenic amino acids, which are increasingly recognized for their role in modulating protein function and cellular processes. The amino group at the 1-position allows for further derivatization via amide bond formation, while the carboxylic acid group can be esterified or amidated to enhance solubility and bioavailability.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted by therapeutic agents. By incorporating the (1R)-tetrahydronaphthalene scaffold into kinase inhibitors, researchers aim to improve binding affinity and selectivity. Preliminary computational studies suggest that this compound can serve as an effective ligand for certain kinase domains, offering a promising lead for further optimization.

Beyond its applications in drug development, 1-Naphthalenecarboxylic acid, 1-amino-1,2,3,4-tetrahydro-, (1R)- has also been investigated for its potential in materials science. The unique electronic properties of the tetrahydronaphthalene ring system make it an attractive candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have demonstrated that derivatives of this compound can exhibit excellent charge transport properties when incorporated into organic electronic devices.

The synthesis of this compound presents its own set of challenges due to the need for high enantiomeric purity. Traditional synthetic routes often require multiple steps and careful optimization to achieve the desired stereochemical outcome. However, recent advances in asymmetric catalysis have made it possible to access enantiomerically pure intermediates more efficiently. These methods not only improve yield but also reduce environmental impact by minimizing waste generation.

In conclusion, 1-Naphthalenecarboxylic acid, 1-amino-1,2,3,4-tetrahydro-, (1R)- (CAS No. 197381-49-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, materials science, and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.